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Introduction

Devimistat (formerly known as CPI-613) is a first-in-class investigational drug that targets

mitochondrial metabolism.[1][2] As a lipoate analog, it disrupts the tricarboxylic acid (TCA)

cycle by inhibiting key mitochondrial enzymes, pyruvate dehydrogenase (PDH) and α-

ketoglutarate dehydrogenase (KGDH).[3][4] This mechanism preferentially targets the altered

energy metabolism of cancer cells, leading to their death.[4][5] These application notes provide

a summary of dosages and administration protocols for Devimistat in preclinical mouse

xenograft models, offering a valuable resource for researchers designing in vivo efficacy

studies.

Data Presentation: Devimistat Dosage and
Administration in Mouse Xenograft Models
The following table summarizes the quantitative data from various preclinical studies involving

Devimistat in mouse xenograft models.
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Experimental Protocols
Preparation of Devimistat for In Vivo Administration
This protocol outlines the preparation of Devimistat for intraperitoneal injection in mouse

xenograft models.

Materials:

Devimistat (CPI-613) powder

Vehicle (e.g., 5% Dextrose in Water (D5W), Corn Oil, or Phosphate-Buffered Saline (PBS))

Sterile, light-protected vials

Vortex mixer

Sterile filters (0.22 µm)

Sterile syringes and needles
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Procedure:

Determine the required concentration of Devimistat based on the desired dosage (e.g., 25

mg/kg) and the average weight of the mice.

Aseptically weigh the required amount of Devimistat powder.

In a sterile, light-protected vial, add the appropriate volume of the chosen vehicle to the

Devimistat powder.

Vortex the mixture thoroughly until the Devimistat is completely dissolved or forms a uniform

suspension.

If preparing a solution, sterile-filter the final preparation using a 0.22 µm filter. If it is a

suspension, ensure it is well-mixed before each injection.

Store the prepared Devimistat solution/suspension according to the manufacturer's

instructions, typically protected from light.

Mouse Xenograft Model and Devimistat Administration
This protocol provides a general workflow for establishing a subcutaneous xenograft model and

administering Devimistat.

Materials:

Immunocompromised mice (e.g., athymic nude, NOD-scid)[11]

Cancer cell line of interest

Cell culture medium and reagents

Trypsin or other cell detachment solutions

Sterile PBS or Hank's Balanced Salt Solution (HBSS)

Syringes and needles (26-27 gauge)

Calipers for tumor measurement
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Prepared Devimistat solution

Animal housing and monitoring equipment

Procedure:

Cell Preparation: Culture the chosen cancer cell line under standard conditions until they are

in the exponential growth phase.[11]

Harvest the cells using trypsin and wash them with sterile PBS or HBSS.

Resuspend the cells in sterile PBS or HBSS at the desired concentration (e.g., 1-5 x 10^6

cells per 100-200 µL). Keep the cell suspension on ice.

Tumor Implantation: Subcutaneously inject the cell suspension into the flank of the

immunocompromised mice.[11][12]

Tumor Growth Monitoring: Allow the tumors to establish and grow to a palpable size (e.g.,

100-200 mm³).[12] Measure the tumor volume regularly using calipers (Volume = 0.5 x

Length x Width²).

Randomization and Treatment: Once tumors reach the desired size, randomize the mice into

treatment groups (e.g., vehicle control, Devimistat alone, combination therapy).

Devimistat Administration: Administer the prepared Devimistat solution via the chosen

route (e.g., intraperitoneal injection) according to the predetermined dosing schedule (e.g.,

25 mg/kg, twice weekly).[7]

Efficacy Assessment: Continue to monitor tumor volume and the overall health and body

weight of the mice throughout the study.[13]

At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,

histopathology, western blotting).

Mandatory Visualizations
Signaling Pathway of Devimistat
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Caption: Mechanism of action of Devimistat.

Experimental Workflow for a Mouse Xenograft Study
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Caption: Workflow for a typical mouse xenograft study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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